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Compound of Interest

Compound Name:
4-Methylcyclohex-3-

enecarbaldehyde

Cat. No.: B3056962 Get Quote

Preamble: Initial research into the application of 4-Methylcyclohex-3-enecarbaldehyde (CAS

7560-64-7) in fragrance and perfume chemistry has revealed that this specific molecule is not

utilized as a fragrance ingredient.[1][2] The compound is primarily available for chemical

research and synthesis purposes.[3]

Confusion often arises due to the structural and nominal similarities with other commercially

significant fragrance molecules. This document will clarify these distinctions and provide

detailed application notes for two such related compounds: 3 and 4-(4-Hydroxy-4-

methylpentyl)-3-cyclohexene-1-carboxaldehyde (HMPCC/Lyral) and 3-(4-Methyl-cyclohex-3-

enyl)-butyraldehyde (Limonenal).

Clarification of Chemical Identities
A primary source of confusion is the similar cyclohexene carboxaldehyde core in several

fragrance ingredients. The diagram below illustrates the structural differences between the non-

fragrance chemical and the relevant fragrance compounds.
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Target Molecule (Not a Fragrance Ingredient)

Related Fragrance Ingredients

4-Methylcyclohex-3-enecarbaldehyde
(CAS: 7560-64-7)

HMPCC / Lyral
(CAS: 31906-04-4)

Different side chain
and additional hydroxyl group

Limonenal
(CAS: 67801-41-8)

Different aldehyde position
and side chain structure
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Caption: Structural comparison of 4-Methylcyclohex-3-enecarbaldehyde with related

fragrance compounds.

Application Notes: 3 and 4-(4-Hydroxy-4-
methylpentyl)-3-cyclohexene-1-carboxaldehyde
(HMPCC / Lyral)
Chemical Identifier:

INCI Name: Hydroxyisohexyl 3-Cyclohexene Carboxaldehyde

CAS Numbers: 31906-04-4 and 51414-25-6 (mixture)[4]

Common Trade Names: Lyral®, Kovanol®, Mugonal®[4]

1. Olfactory Profile: HMPCC is a classic fragrance ingredient known for its soft, floral, and lily-

of-the-valley (muguet) scent. It imparts a fresh, clean, and slightly sweet aroma, often with

aldehydic and woody undertones.

2. Applications in Perfumery: Historically, HMPCC was a widely used component in a vast array

of fragrance types, from fine perfumery to personal care products like soaps, lotions, and
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deodorants. Its primary function was to provide a substantive and elegant floral heart to a

composition.

3. Regulatory Status and Safety Considerations: HMPCC has been identified as a significant

contact allergen.[5] In recent European surveys, it was shown that 1.9 – 2.7% of patients with

eczema react to HMPCC in patch testing.[5] Due to these allergenic properties, its use in

cosmetic products has been heavily restricted and is now effectively banned in many regions.

The International Fragrance Association (IFRA) has prohibited its use in new fragrance

creations. Researchers and developers should be aware of these significant safety and

regulatory limitations.

4. Quantitative Data and Usage Levels (Historical): The following table summarizes historical

and recommended safe usage levels prior to the current prohibitions. This data is for

informational and research purposes only.

Product Type Historical Use Level (%)
SCCNFP Recommended
Safe Level (%)[5]

Fine Fragrance 1.0 - 5.0 ≤ 0.02

Rinse-off Cosmetics 0.1 - 1.5 ≤ 0.02

Leave-on Cosmetics 0.05 - 1.0 ≤ 0.02

5. Experimental Protocol: Patch Testing for Allergic Contact Dermatitis (ACD) to HMPCC

This protocol is a generalized representation of clinical patch testing methodology used to

identify sensitization to fragrance allergens like HMPCC.
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Preparation Phase

Evaluation Phase

Outcome

Prepare HMPCC 5% in Petrolatum

Select patient with suspected
contact dermatitis

Apply patch to upper back

Remove patch after 48 hours

Wait 48h

First reading at 48 hours

Second reading at 72-96 hours

Score reaction (+, ++, +++)

Positive: Erythema, papules,
vesicles confirm allergy

Reaction observed

Negative: No reaction

No reaction

Click to download full resolution via product page

Caption: Workflow for patch testing of HMPCC sensitization.
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Application Notes: 3-(4-Methyl-cyclohex-3-enyl)-
butyraldehyde (Limonenal)
Chemical Identifier:

IUPAC Name: 3-(4-methylcyclohex-3-en-1-yl)butanal

CAS Number: 67801-41-8 (for the specific isomer commonly used)

Common Trade Names: Limonenal

1. Olfactory Profile: Limonenal possesses a very intense, fresh, green, and aldehydic odor with

prominent citrus notes, reminiscent of lemon and lime peel.[6] It can also have slightly fatty and

floral-fruity undertones.[6] The scent is described as stronger and more tenacious than citral,

providing a modern, fresh character to compositions.[7]

2. Applications in Perfumery: Limonenal is a powerful modifier in fragrance compositions. It is

used to:

Enhance citrus and green top notes.

Add a fresh, aldehydic lift to floral and fruity accords.

Perfume functional products such as soaps, detergents, and fabric softeners, where its

stability and strength are advantageous.[6]

3. Quantitative Data and Usage Levels: Limonenal is a high-impact material and is typically

used in small quantities.

Application Typical Use Level in Concentrate (%)

Fine Fragrance 0.01 - 0.2

Soaps & Detergents 0.05 - 0.5

Fabric Softeners 0.02 - 0.4

4. Experimental Protocol: Synthesis via Hydroformylation of Limonene
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A common route to Limonenal is the hydroformylation of limonene. The following protocol is a

generalized representation of this industrial process.

Objective: To synthesize 3-(4-Methyl-cyclohex-3-enyl)-butyraldehyde from limonene.

Materials:

Limonene

Synthesis gas (CO/H₂)

Rhodium-based catalyst (e.g., Rh(CO)₂(acac))

Phosphine ligand (e.g., Triphenylphosphine)

High-pressure reactor (autoclave)

Solvent (e.g., Toluene)

Procedure:

Reactor Charging: The autoclave is charged with limonene, solvent, catalyst, and ligand

under an inert atmosphere.

Pressurization: The reactor is sealed and pressurized with synthesis gas to the target

pressure (e.g., 20-50 bar).

Heating & Reaction: The mixture is heated to the reaction temperature (e.g., 80-120 °C) with

constant stirring. The reaction is monitored by gas uptake.

Cooling & Depressurization: Once the reaction is complete, the reactor is cooled to room

temperature, and the excess pressure is carefully vented.

Product Isolation: The crude product is discharged from the reactor.

Purification: The catalyst is separated (e.g., by oxidation and extraction), and the solvent is

removed under reduced pressure. The resulting crude aldehyde is then purified by fractional

distillation to yield high-purity Limonenal.
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Reactor Setup

Reaction

Product Workup

Final Product

Charge reactor with Limonene,
Catalyst, Ligand, Solvent

Pressurize with CO/H₂

Heat and Stir

Monitor Gas Uptake

Cool and Depressurize

Reaction Complete

Isolate Crude Product

Purify by Fractional Distillation

High-Purity Limonenal
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Caption: Generalized workflow for the synthesis of Limonenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

